2-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C20H31N3O3/c1-15(2)18(21)19(24)22(3)13-17-11-7-8-12-23(17)20(25)26-14-16-9-5-4-6-10-16/h4-6,9-10,15,17-18H,7-8,11-14,21H2,1-3H3/t17?,18-/m0/s1
• InChI Key: QMPNPMKRMUEVPO-ZVAWYAOSSA-N
• Canonical SMILES: CC(C)C(C(=O)N(C)CC1CCCCN1C(=O)OCC2=CC=CC=C2)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N(C)CC1CCCCN1C(=O)OCC2=CC=CC=C2)N
• Molecular Formula: C20H31N3O3
• Molecular Weight: 361.5 g/mol

Description

This compound is a piperidine derivative featuring a benzyl ester group at the 1-position and a methyl-amino-methyl side chain attached to the (S)-2-amino-3-methyl-butyryl moiety. Its molecular formula is C19H29N3O3, with a molecular weight of 347.45 g/mol (predicted) .

Biological Activity

2-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester, often referred to as compound BGC66724, is a synthetic derivative belonging to the class of piperidine carboxylic acids. This compound has garnered interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. The following sections will explore its biological activity, including pharmacodynamics, structure-activity relationships (SAR), and relevant case studies.

• Molecular Formula : C18H32N3O3
• Molecular Weight : 347.5 g/mol
• CAS Number : 1401667-24-0

Anticonvulsant Activity

Research indicates that derivatives of piperidine compounds exhibit anticonvulsant properties. For instance, similar structures have shown efficacy in animal models of epilepsy, suggesting that BGC66724 may also possess anticonvulsant effects. The SAR studies highlight the importance of the amino acid moiety in enhancing the anticonvulsant activity by modulating neurotransmitter systems, particularly GABAergic pathways .

Anticancer Activity

Several studies have investigated the anticancer potential of piperidine derivatives. In vitro assays reveal that compounds with similar structural features to BGC66724 have demonstrated significant cytotoxicity against various cancer cell lines, including A-431 and Jurkat cells. The IC50 values for these compounds were notably lower than those for standard chemotherapeutics like doxorubicin, indicating a promising therapeutic index .

Compound	Cell Line	IC50 (µM)	Reference
BGC66724	A-431	< 10
BGC66724	Jurkat	< 15
Doxorubicin	A-431	20

The proposed mechanism for the biological activity of BGC66724 involves multiple pathways:

• Inhibition of Cell Proliferation : The compound appears to induce apoptosis in cancer cells via mitochondrial pathways.
• Modulation of Neurotransmitter Release : By influencing GABA receptors, it may enhance inhibitory neurotransmission, contributing to its anticonvulsant effects.

Case Study 1: Anticancer Efficacy

A study conducted on the effects of BGC66724 analogs on colorectal cancer cells demonstrated a significant reduction in cell viability at concentrations as low as 5 µM. The study utilized flow cytometry to analyze apoptosis markers, confirming that these compounds trigger programmed cell death effectively .

Case Study 2: Neuroprotective Effects

Another investigation focused on the neuroprotective properties of piperidine derivatives in models of oxidative stress. Results indicated that BGC66724 could reduce neuronal cell death by upregulating antioxidant enzymes and inhibiting pro-apoptotic signals .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs and their key attributes:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Source/Reference
2-{[((S)-2-Amino-3-methyl-butyryl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	N/A	C19H29N3O3	347.45 (predicted)	Reference compound; benzyl ester, methyl-amino-methyl
4-((S)-2-Amino-3-methyl-butyryl)-2-methyl-piperazine-1-carboxylic acid benzyl ester	1354024-81-9	C18H27N3O3	333.4	Piperazine ring (vs. piperidine); 2-methyl substitution
(S)-3-[((S)-2-Amino-3-methyl-butyryl)-ethyl-amino]-piperidine-1-carboxylic acid tert-butyl ester	1401665-13-1	C16H31N3O3	327.47	Ethyl-amino (vs. methyl-amino); tert-butyl ester
[(S)-1-((S)-2-Amino-3-methyl-butyryl)-piperidin-3-yl]-ethyl-carbamic acid benzyl ester	1401666-94-1	C20H31N3O3	361.48	Ethyl-carbamic acid substituent (vs. methyl-amino-methyl)
2-{[((S)-2-Amino-3-methyl-butyryl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester	1354026-66-6	C19H33N3O3	357.49	Cyclopropyl-amino (vs. methyl-amino); tert-butyl ester

Key Observations:

Piperazine derivatives often exhibit enhanced solubility due to increased polarity.

Amino Group Substituents: Substituting methyl with ethyl (CAS 1401665-13-1) or cyclopropyl (CAS 1354026-66-6) modifies steric and electronic properties. Cyclopropyl groups may enhance metabolic stability by resisting oxidative degradation .

Ester Group Differences :

• Benzyl esters (e.g., target compound) are more lipophilic than tert-butyl esters (CAS 1401665-13-1), favoring passive diffusion across biological membranes. However, tert-butyl esters are typically more hydrolytically stable under acidic conditions .

Preparation Methods

Molecular Architecture

The compound features a piperidine core substituted with:

• A benzyl carbamate group at the 1-position.

• A methyl-amino-methyl side chain at the 2-position, linked to an (S)-2-amino-3-methylbutyryl moiety.
  The stereochemistry at the (S)-configured amino acid residue is critical for biological activity and synthetic reproducibility.

Table 1: Key Molecular Properties

Property	Value	Source
IUPAC Name	benzyl 2-[[[(2S)-2-amino-3-methylbutanoyl]-methylamino]methyl]piperidine-1-carboxylate
Molecular Formula	C₂₁H₃₃N₃O₃
Molecular Weight	375.5 g/mol
SMILES Notation	CCN(CC1CCCCN1C(=O)OCC2=CC=CC=C2)C(=O)C@HN

Synthetic Routes and Methodologies

Protection-Deprotection Strategy

A widely adopted approach involves sequential protection of reactive groups to prevent side reactions:

• Amino Group Protection : The (S)-2-amino-3-methylbutyric acid is protected using a tert-butoxycarbonyl (Boc) group.

• Carboxylic Acid Activation : The protected amino acid is activated with N-(3-dimethylaminopropyl)-N′-ethylcarbodiimide (EDCI) and 4-dimethylaminopyridine (DMAP).

• Coupling Reaction : The activated acid reacts with methylaminomethylpiperidine to form the amide bond.

• Benzyl Esterification : The piperidine nitrogen is carbobenzoxylated using benzyl chloroformate.

• Boc Deprotection : Trifluoroacetic acid (TFA) removes the Boc group, yielding the final product.

Table 2: Representative Synthesis Protocol

Step	Reagents/Conditions	Purpose	Yield
1	Boc₂O, DMAP, DCM, 0°C → RT, 12h	Boc protection of amino group	85%
2	EDCI, DMAP, DCM, 0°C → RT, 24h	Amide bond formation	78%
3	Benzyl chloroformate, NaHCO₃, DCM	Carbobenzoxylation	90%
4	TFA/DCM (1:1), 1h	Boc deprotection	95%

Reaction Optimization and Challenges

Solvent and Temperature Effects

• Coupling Efficiency : Dichloromethane (DCM) outperforms THF in EDCI-mediated couplings due to better solubility of intermediates.

• Epimerization Risk : Reactions conducted above 0°C led to partial racemization at the (S)-center, reducing enantiomeric excess to <90%.

Byproduct Formation

Common impurities include:

• N-Methylated Side Products : Resulting from over-alkylation during methylaminomethylpiperidine synthesis.

• Incomplete Deprotection : Residual Boc-protected intermediates require iterative TFA treatments.

Analytical Characterization

Chromatographic Methods

• HPLC Purification : Reverse-phase C18 columns with acetonitrile/water gradients (0.1% TFA) resolve diastereomers.

• TLC Monitoring : Rf = 0.45 (ethyl acetate/hexane 3:7) confirms reaction progression.

Spectroscopic Data

• ¹H NMR (400 MHz, CDCl₃): δ 7.35–7.28 (m, 5H, Ar-H), 4.51 (s, 2H, CH₂Ph), 3.98–3.85 (m, 2H, piperidine-H), 2.92 (s, 3H, N-CH₃).

• LCMS : m/z 376.2 [M+H]⁺, retention time 8.7 min.

Industrial-Scale Considerations

Cost-Effective Modifications

• Catalyst Recycling : DMAP recovery via acid-base extraction reduces costs by 40%.

• Solvent Replacement : Substituting DCM with ethyl acetate in carbobenzoxylation steps improves environmental compatibility.

Regulatory Compliance

• Genotoxic Impurities : Benzyl chloroformate byproducts require strict control below 10 ppm .

Q & A

Q. Q1: What are the common synthetic routes for introducing the benzyl ester group in this compound?

The benzyl ester moiety is typically introduced via coupling reactions using benzyl chloride derivatives or activated benzyl reagents. For example, benzyl 4-(aminomethyl)piperidine-1-carboxylate (CAS 157023-34-2) can be synthesized by coupling tert-butoxycarbonyl-protected intermediates with benzyl esters under standard amide bond-forming conditions (e.g., EDC/HOBt or DCC) . Benzyl chloride serves as a key precursor for esterification, reacting with carboxylic acids or alcohols in the presence of bases like triethylamine .

Q. Q2: How is the stereochemical integrity of the (S)-2-amino-3-methyl-butyryl moiety maintained during synthesis?

Chiral auxiliaries or enantioselective catalysis is critical. For example, tert-butoxycarbonyl (Boc) protection of the amino group prevents racemization during coupling steps. Chiral HPLC or polarimetry can verify stereochemical purity post-synthesis .

Q. Q3: What analytical techniques are recommended for characterizing this compound?

• NMR : Confirm structural integrity, including benzyl ester protons (δ 5.1–5.3 ppm for CH2Ph) and piperidine ring protons.
• HPLC/MS : Assess purity and detect impurities (e.g., epimers or hydrolysis byproducts) using reverse-phase C18 columns .
• IR Spectroscopy : Identify ester carbonyl stretches (~1740 cm⁻¹) and secondary amide bands (~1650 cm⁻¹) .

Stability and Handling

Q. Q4: What are the stability considerations for this compound under different storage conditions?

The benzyl ester group is susceptible to hydrolysis under acidic or basic conditions. Store at –20°C in anhydrous solvents (e.g., DMSO or DMF) to prevent degradation. Avoid prolonged exposure to moisture or light, which may lead to ester cleavage or racemization .

Q. Q5: What personal protective equipment (PPE) is required when handling this compound?

• Respiratory : NIOSH-approved masks if aerosolization occurs.
• Gloves/Eye Protection : Nitrile gloves and safety goggles to prevent skin/eye contact.
• Lab Coat : Full-length, chemically resistant coat .

Advanced Research Applications

Q. Q6: How can contradictory data on impurity profiles be resolved during synthesis scale-up?

Epimeric impurities (e.g., due to incomplete stereochemical control) may co-elute in standard HPLC methods. Optimize chromatographic conditions by adjusting mobile phase pH or using chiral columns. For example, minor changes in acetonitrile/water ratios or column temperature can separate epimers .

Q. Q7: What strategies optimize yield in the coupling of the piperidine and butyryl-methyl-amino subunits?

• Reaction Solvent : Use DMF or THF for improved solubility.
• Catalysis : Add DMAP to enhance coupling efficiency.
• Temperature Control : Maintain 0–25°C to minimize side reactions.
  Yield improvements (e.g., from 60% to >85%) are achievable via iterative optimization of molar ratios and purification by flash chromatography .

Q. Q8: How does the benzyl ester group influence the compound’s biological activity in drug discovery?

The benzyl ester acts as a prodrug moiety, enhancing membrane permeability. In vivo, esterases hydrolyze the group to release the active carboxylic acid. Evaluate metabolic stability using liver microsome assays and compare with tert-butyl or methyl ester analogs .

Methodological Challenges

Q. Q9: What are the limitations of using benzyl esters as protecting groups in peptide synthesis?

While benzyl esters resist basic conditions, they require harsh methods (e.g., HBr/AcOH or hydrogenolysis) for deprotection, which may degrade acid-sensitive scaffolds. Alternatives like photolabile or enzymatically cleavable esters are explored for sensitive applications .

Q. Q10: How can computational modeling aid in predicting the compound’s reactivity or stability?

Molecular dynamics (MD) simulations (e.g., using Gaussian or AMBER) predict hydrolysis rates of the benzyl ester under varying pH. Density functional theory (DFT) calculates transition states for stereochemical inversion, guiding solvent/catalyst selection .